Cas no 2227745-51-7 ((2R)-4-amino-1-(2,4,6-trimethylphenyl)butan-2-ol)

• Product Name: (2R)-4-amino-1-(2,4,6-trimethylphenyl)butan-2-ol
• CAS No: 2227745-51-7
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6425764
• PubChem ID: 93696823
• Update Time: 2025-10-30

(2R)-4-amino-1-(2,4,6-trimethylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-amino-1-(2,4,6-trimethylphenyl)butan-2-ol
• 2227745-51-7
• EN300-1812795

• Inchi： 1S/C13H21NO/c1-9-6-10(2)13(11(3)7-9)8-12(15)4-5-14/h6-7,12,15H,4-5,8,14H2,1-3H3/t12-/m0/s1
• InChI Key： HDSNAEAMZUPAAO-LBPRGKRZSA-N
• SMILES： O[C@@H](CCN)CC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-4-amino-1-(2,4,6-trimethylphenyl)butan-2-ol

Introduction to (2R)-4-amino-1-(2,4,6-trimethylphenyl)butan-2-ol (CAS No. 2227745-51-7)

(2R)-4-amino-1-(2,4,6-trimethylphenyl)butan-2-ol, identified by its CAS number 2227745-51-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its chiral center and aromatic substituents, has garnered attention due to its potential applications in drug development and molecular recognition. The unique structural features of this compound make it a valuable candidate for further investigation in various biochemical pathways and therapeutic interventions.

The compound's structure consists of a butan-2-ol backbone substituted with an amino group at the 4-position and a 2,4,6-trimethylphenyl group at the 1-position. The presence of the chiral center at the 2-position (indicated by the (R) configuration) imparts stereochemical specificity, which is crucial in pharmaceutical applications where enantiomeric purity can significantly influence biological activity. This stereochemical feature has been a focal point in recent research efforts aimed at developing enantioselective catalysts and chiral auxiliaries.

In recent years, there has been a growing emphasis on the development of novel pharmacophores that can interact selectively with biological targets. The 2,4,6-trimethylphenyl moiety in (2R)-4-amino-1-(2,4,6-trimethylphenyl)butan-2-ol contributes to its potential as a bioactive molecule by providing a hydrophobic surface that can interact with lipid rafts or other membrane-bound receptors. This structural feature has been explored in studies aimed at developing novel antipsychotic and anti-inflammatory agents.

The amino group at the 4-position of the molecule serves as a versatile handle for further chemical modification. This functionality has been utilized in peptide mimetics and peptidomimetics, where the amino group can be incorporated into larger scaffolds to enhance binding affinity or to modulate metabolic stability. Recent advances in solid-phase peptide synthesis have enabled the efficient preparation of derivatives of (2R)-4-amino-1-(2,4,6-trimethylphenyl)butan-2-ol, opening up new avenues for drug discovery.

One of the most promising applications of this compound lies in its potential as a building block for enzyme inhibitors. The combination of the chiral center and the aromatic substituent provides a scaffold that can be tailored to interact with specific enzymatic targets. For instance, studies have shown that derivatives of this compound can inhibit enzymes involved in metabolic pathways relevant to diabetes and obesity. The precise stereochemistry of (2R)-4-amino-1-(2,4,6-trimethylphenyl)butan-2-ol ensures that interactions with these enzymes are highly specific, reducing the likelihood of off-target effects.

Another area of interest is the use of (2R)-4-amino-1-(2,4,6-trimethylphenyl)butan-2-ol in the development of novel ligands for neurotransmitter receptors. The aromatic ring system and the amino group provide binding sites that can interact with receptors such as serotonin and dopamine receptors. These interactions have implications for the treatment of neurological disorders such as depression and Parkinson's disease. Recent computational studies have predicted that modifications to this compound can enhance its binding affinity while maintaining selectivity for specific receptor subtypes.

In conclusion, (2R)-4-amino-1-(2,4,6-trimethylphenyl)butan-2-ol (CAS No. 2227745-51-7) represents a promising lead compound for further pharmaceutical development. Its unique structural features, including the chiral center and the aromatic substituent, make it a versatile scaffold for designing bioactive molecules. Ongoing research efforts are focused on exploring its potential applications in drug development, particularly in the areas of enzyme inhibition and neurotransmitter receptor ligands. As our understanding of biochemical pathways continues to evolve, compounds like (2R)-4-amino-1-(2,4,6-trimethylphenyl)butan-2-ol are likely to play an increasingly important role in therapeutic interventions.